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Compound of Interest

Compound Name: (2E)-Leocarpinolide F

Cat. No.: B13728996

A comprehensive analysis of the physicochemical characteristics, experimental protocols, and
biological activities of (2E)-Leocarpinolide F remains unavailable in the current scientific
literature. Extensive searches for this specific compound did not yield data regarding its
molecular formula, molecular weight, melting point, boiling point, solubility, or spectroscopic
information.

The scientific focus in related research has been on a different, albeit similarly named,
compound: Leocarpinolide B. This natural product, a sesquiterpene lactone, has been the
subject of multiple studies investigating its potential therapeutic applications, particularly its
anti-inflammatory properties.

Leocarpinolide B: A Structurally Related Compound
of Interest

Leocarpinolide B has been isolated from Sigesbeckia Herba, a plant used in traditional
medicine.[1] Research has demonstrated its potent anti-inflammatory and antioxidant effects.[2]

Biological Activity of Leocarpinolide B

Studies have shown that Leocarpinolide B can attenuate collagen type IlI-induced arthritis in
mice by inhibiting the DNA binding activity of NF-kB.[1][3] It has been observed to decrease the
production of autoimmune antibodies and inflammatory cytokines in the joints.[1] In vitro
experiments have further revealed that Leocarpinolide B inhibits the proliferation, migration,
and invasion of human synovial cells.[1]
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The anti-inflammatory mechanism of Leocarpinolide B involves the mediation of the NF-kB and
Nrf2 pathways in macrophages.[2] It has been shown to inhibit the production of nitric oxide
(NO), prostaglandin E2 (PGE2), and various cytokines, as well as the expression of
cyclooxygenase-2 (COX-2) and inducible nitric oxide synthases (iINOS) in lipopolysaccharide
(LPS)-induced RAW264.7 cells.[2]

Signaling Pathways Associated with Leocarpinolide B

The anti-inflammatory effects of Leocarpinolide B are linked to its ability to modulate key
signaling pathways. The primary mechanism identified is the inhibition of the nuclear factor
kappa B (NF-kB) pathway.[1][2] Additionally, Leocarpinolide B has been found to activate the
nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the antioxidant
response.[2]

Below is a generalized representation of the NF-kB signaling pathway, which Leocarpinolide B
has been shown to inhibit.
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Figure 1: Generalized NF-kB Signaling Pathway.

Experimental Protocols

While specific protocols for "(2E)-Leocarpinolide F" are not available, the isolation and
purification of related natural products like Leocarpinolide B typically involve chromatographic
techniques.

A general workflow for the isolation of natural products from plant material is outlined below.
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Figure 2: General Workflow for Natural Product Isolation.
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In conclusion, there is a significant lack of information regarding the physicochemical properties
of (2E)-Leocarpinolide F. The available research is centered on Leocarpinolide B, a
compound with demonstrated anti-inflammatory and antioxidant activities. Further investigation
Is required to isolate, characterize, and determine the biological relevance of (2E)-
Leocarpinolide F. Researchers and drug development professionals interested in this area
should focus on the initial isolation and structural elucidation of this specific compound to
enable future studies on its physicochemical properties and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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